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Compound of Interest

Compound Name: Tucidinostat-d4

Cat. No.: B11932802 Get Quote

An In-depth Technical Guide to the Stability and Storage of Tucidinostat-d4

For researchers, scientists, and drug development professionals, understanding the stability

and appropriate storage conditions of deuterated compounds like Tucidinostat-d4 is critical for

ensuring experimental accuracy and the integrity of results. This guide provides a

comprehensive overview of the stability profile, recommended storage, and handling of

Tucidinostat-d4, along with its mechanism of action.

Chemical and Physical Properties
Tucidinostat-d4 is the deuterated form of Tucidinostat (also known as Chidamide), a potent

and orally bioavailable inhibitor of histone deacetylase (HDAC) enzymes.[1][2][3] Specifically, it

targets class I HDACs (1, 2, and 3) and class IIb HDAC10.[2][4] The introduction of deuterium

can offer advantages in certain research applications, such as altering metabolic pathways or

serving as an internal standard in pharmacokinetic studies.

Table 1: Chemical Properties of Tucidinostat-d4

Property Value

Chemical Formula C22H15D4FN4O2

Molecular Weight 394.43 g/mol

Synonyms Chidamide-d4

CAS Number Not consistently available across sources
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Stability and Storage Conditions
Proper storage is paramount to maintaining the chemical integrity of Tucidinostat-d4. The

compound is generally stable under the recommended storage conditions.[5]

Table 2: Recommended Storage Conditions for Tucidinostat-d4

Form Temperature Duration

Powder -20°C 3 years

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Source:[6]

It is crucial to keep the container tightly sealed in a cool, well-ventilated area, away from direct

sunlight and sources of ignition.[5]

Incompatible Materials
To prevent degradation, avoid contact with strong acids, strong alkalis, and strong oxidizing or

reducing agents.[5]

Hazardous Decomposition
Under fire conditions, Tucidinostat-d4 may decompose and emit toxic fumes.[5]

Mechanism of Action and Signaling Pathways
Tucidinostat functions as a histone deacetylase (HDAC) inhibitor.[7][8][9][10] HDACs are a

class of enzymes that remove acetyl groups from histone proteins, leading to chromatin

condensation and transcriptional repression. By inhibiting HDACs, particularly isoenzymes 1, 2,

3, and 10, Tucidinostat leads to an increase in the acetylation levels of histone proteins.[4][7][8]

[9][10] This results in a more relaxed chromatin structure, allowing for the transcription of tumor

suppressor genes.
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Furthermore, Tucidinostat has been shown to inhibit the expression of kinases in the PI3K/Akt

and MAPK/Ras signaling pathways.[7][8][9][10] The culmination of these actions can result in

cell cycle arrest and the induction of apoptosis in tumor cells.[7][8][9][10]
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Tucidinostat Mechanism of Action
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General Stability Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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